6-(4-butoxyphenyl)-2-{[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-butoxyphenyl)-2-{[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C25H26N4O5 and its molecular weight is 462.506. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Preliminary Biological Evaluation
A study by Yengoyan et al. (2018) establishes simple pathways for synthesizing a series of novel pyridazin-3(2H)-one derivatives, including those combining a pyrazolyl-pyridazine moiety with various heterocyclic rings. Preliminary screenings of these compounds revealed significant plant growth stimulant activity, with the most active compounds selected for further studies and field trials (Yengoyan et al., 2018).
Heterocyclic Derivatives Characterization
El‐Sayed et al. (2008) synthesized a series of N- and S-substituted 1,3,4-oxadiazole derivatives, leading to the formation of compounds with significant potential for further chemical investigation. This work contributes to the chemical characterization and potential applications of pyridazin-3(2H)-one derivatives in various scientific fields (El‐Sayed et al., 2008).
Solvent Effects on Synthesis
The study by Sayed et al. (1993) explores the effects of different solvents on the synthesis of pyridazinones and their reactions, highlighting the adaptability of these compounds' synthesis to various chemical environments and their potential for diverse applications in scientific research (Sayed et al., 1993).
Antimicrobial and Antiviral Activity
Research by Abou-Elmagd et al. (2015) and Hashem et al. (2007) demonstrates the antimicrobial and antiviral potential of pyridazin-3(2H)-one derivatives, offering a promising avenue for the development of new therapeutic agents (Abou-Elmagd et al., 2015); (Hashem et al., 2007).
Anti-Inflammatory Activity without Acute Gastrotoxicity
Szandruk-Bender et al. (2021) present novel 1,3,4-oxadiazole derivatives of pyrrolo[3,4-d]pyridazinone that exhibit anti-inflammatory activity without the acute gastrotoxic effects often associated with NSAIDs. This research offers insights into safer therapeutic options for inflammation treatment (Szandruk-Bender et al., 2021).
Properties
IUPAC Name |
6-(4-butoxyphenyl)-2-[[3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O5/c1-4-5-12-33-19-8-6-17(7-9-19)22-10-11-24(30)29(27-22)16-23-26-25(28-34-23)18-13-20(31-2)15-21(14-18)32-3/h6-11,13-15H,4-5,12,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVNRBRAHTFIBGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.